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Compound of Interest

Compound Name: Strontium chlorate

Cat. No.: B1594936

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the safety and handling considerations for
strontium chlorate (Sr(ClOs)2) and strontium perchlorate (Sr(ClOa4)2). As powerful oxidizing
agents, both compounds present significant hazards that necessitate rigorous safety protocols.
This document summarizes key safety data, outlines experimental procedures for hazard
assessment, and offers guidance for safe laboratory practices.

Executive Summary

Strontium chlorate and strontium perchlorate are both utilized in various research and
development applications, including pyrotechnics and as oxidizing agents in chemical
synthesis. While chemically similar, their safety profiles differ significantly. In general,
strontium chlorate is the more hazardous of the two compounds, exhibiting greater sensitivity
to external stimuli such as heat, friction, and impact. Strontium perchlorate, while still a strong
oxidizer requiring careful handling, is comparatively more stable. This guide will delineate these
differences through a detailed analysis of their properties and associated safety data.

Quantitative Safety Data

The following table summarizes the key safety-related properties of strontium chlorate and
strontium perchlorate. It is important to note that specific values for impact and friction
sensitivity for these particular strontium salts are not readily available in public literature. The
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data presented for these parameters are qualitative assessments based on the general

behavior of chlorate and perchlorate salts.

Property

Strontium Chlorate
(Sr(Cl0s)2)

Strontium Perchlorate
(Sr(Cl0a4)2)

Molecular Formula

Sr(ClOs)2

Sr(ClOa4):

Appearance

White crystalline solid

White crystalline solid

Oxidizing Potential

Strong Oxidizer

Very Strong Oxidizer

Thermal Stability

Decomposes at approximately
120°C[1]

More stable; decomposition

occurs at higher temperatures.

Impact Sensitivity

Considered to be highly

sensitive.[1]

Generally less sensitive than

corresponding chlorates.

Friction Sensitivity

Considered to be highly
sensitive, especially when
mixed with combustible

materials.[2]

Generally less sensitive than

corresponding chlorates.

Incompatibilities

Strong reducing agents, strong
acids, combustible materials,
powdered metals, sulfur,

ammonium salts.[2]

Strong reducing agents,
combustible materials, strong

acids.

Primary Hazards

Fire and explosion risk, toxic

fumes in a fire.[1][2]

Fire and explosion risk, strong

irritant.

Experimental Protocols for Safety Assessment

Accurate assessment of the hazards associated with oxidizing solids like strontium chlorate

and strontium perchlorate relies on standardized experimental procedures. The following are

detailed methodologies for key safety experiments.

Thermal Stability Analysis (Thermogravimetric
Analysis/Differential Scanning Calorimetry - TGA/DSC)
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Objective: To determine the decomposition temperature and thermal stability of the substance.

Methodology:

A small, precisely weighed sample (typically 1-5 mg) of the substance is placed in an inert
sample pan (e.g., aluminum or ceramic).

The sample pan is placed in a thermogravimetric analyzer (TGA) or a differential scanning
calorimeter (DSC).

The sample is heated at a controlled rate (e.g., 10°C/min) under a controlled atmosphere
(typically an inert gas like nitrogen).

The TGA instrument measures the change in mass of the sample as a function of
temperature. The onset of mass loss indicates the beginning of decomposition.

The DSC instrument measures the heat flow to or from the sample compared to a reference.
An exothermic peak indicates a decomposition reaction.

The decomposition temperature is typically reported as the onset temperature of the major
decomposition event.

Impact Sensitivity Testing (BAM Fallhammer Method)

Objective: To determine the sensitivity of a substance to the stimulus of impact.

Methodology:

The test is conducted using a BAM (Bundesanstalt fur Materialforschung und -prtfung)
fallhammer apparatus.[3]

A small, measured amount of the sample (typically around 40 mm3) is placed in a
standardized steel cup and sleeve assembly.

A steel plunger is placed on top of the sample.

A drop weight of a specified mass is released from a known height, impacting the plunger
and transmitting energy to the sample.
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The result is observed for any sign of reaction, such as an audible report, flash, or smoke.

The "Up-and-Down" method is typically employed, where the drop height is adjusted based
on the outcome of the previous test (increased after a "no-go," decreased after a "go").

This procedure is repeated for a statistically significant number of trials to determine the 50%
probability of initiation (Hso), which is reported as the impact energy in Joules (J). A lower Hso
value indicates greater sensitivity.[4]

Friction Sensitivity Testing (BAM Friction Apparatus)

Objective: To determine the sensitivity of a substance to frictional stimuli.

Methodology:

The test is performed using a BAM friction apparatus, which consists of a fixed porcelain pin
and a moving porcelain plate.[5][6]

A small amount of the sample is spread on the porcelain plate.[6]

The porcelain pin is brought into contact with the sample with a specified load.

The porcelain plate is then moved back and forth under the pin for a set distance.[7]
The test is observed for any reaction, such as a crackling sound, sparks, or ignition.

The load on the pin is varied to determine the lowest load at which a reaction occurs in at
least one out of six trials.[7]

The result is reported as the limiting friction load in Newtons (N). A lower value indicates
greater friction sensitivity.[6]

Safety and Handling Recommendations

Given the hazardous nature of both compounds, particularly strontium chlorate, strict

adherence to safety protocols is paramount.

Personal Protective Equipment (PPE)
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o Eye Protection: Chemical safety goggles and a face shield are mandatory.
« Hand Protection: Chemical-resistant gloves (e.g., neoprene or nitrile) should be worn.
o Body Protection: A flame-retardant lab coat and closed-toe shoes are required.

o Respiratory Protection: In situations where dust may be generated, a NIOSH-approved
respirator with appropriate particulate filters should be used.

Engineering Controls

 All work with strontium chlorate and strontium perchlorate should be conducted in a well-
ventilated chemical fume hood.

o Use of a blast shield is recommended, especially when heating or grinding the materials.

e An emergency eyewash station and safety shower must be readily accessible.

Handling and Storage

 Avoid friction, grinding, and impact. Use non-sparking tools.

Keep away from heat, sparks, and open flames.

Store in a cool, dry, well-ventilated area away from incompatible materials.

Do not store with combustible materials, reducing agents, or strong acids.

Containers should be tightly sealed and clearly labeled.

Spill and Waste Disposal

 In case of a spill, carefully sweep up the solid material, avoiding dust generation. Do not use
combustible materials like paper towels for cleanup.

» Place the spilled material in a designated, labeled waste container.

» Dispose of waste in accordance with all local, state, and federal regulations for hazardous
waste.
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Visualized Workflows and Pathways

To further aid in the understanding of the safety considerations and chemical behavior of these
compounds, the following diagrams are provided.

Caption: Oxidizer selection workflow based on sensitivity requirements.
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Caption: Simplified thermal decomposition pathways.

Conclusion

Both strontium chlorate and strontium perchlorate are potent oxidizing agents that demand
careful and informed handling. The available data and general chemical principles indicate that
strontium chlorate is significantly more sensitive to heat, friction, and impact than strontium
perchlorate. Therefore, whenever possible, the use of strontium perchlorate is preferable from
a safety standpoint. For any application requiring the use of strontium chlorate, a thorough
risk assessment must be conducted, and the most stringent safety precautions must be
implemented. Researchers, scientists, and drug development professionals must be fully aware
of the hazards and adhere to the handling guidelines outlined in this document to ensure a safe
laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. icheme.org [icheme.org]
. unece.org [unece.org]

. fauske.com [fauske.com]

. utec-corp.com [utec-corp.com]

1
2
3
e 4. infinitalab.com [infinitalab.com]
5
6. publications.drdo.gov.in [publications.drdo.gov.in]
7

. etusersgroup.org [etusersgroup.org]

« To cite this document: BenchChem. [Comparative Safety and Handling Analysis: Strontium
Chlorate vs. Strontium Perchlorate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594936#safety-and-handling-comparison-strontium-
chlorate-vs-strontium-perchlorate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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